Cas no 2171372-19-1 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid
• CAS No: 2171372-19-1
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5908380
• PubChem ID: 165759602
• Update Time: 2025-05-25

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid
• 2171372-19-1
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybutanoic acid
• EN300-1548913

• Inchi： 1S/C23H26N2O6/c1-14(12-21(27)24-11-10-20(26)22(28)29)25-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,27)(H,25,30)(H,28,29)/t14-,20?/m1/s1
• InChI Key： QDZLIIKDHWVILZ-QMRFKDRMSA-N
• SMILES： O(C(N[C@H](C)CC(NCCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171372-19-1, known as 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and biochemistry. This compound is particularly notable for its role in peptide synthesis and its potential in drug discovery. The structure of this molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide chemistry, attached to a butanamide moiety and a hydroxybutanoic acid component.

The synthesis of this compound involves a series of carefully designed reactions to ensure the correct stereochemistry and functional group compatibility. The Fmoc group plays a crucial role in protecting the amine during peptide synthesis, allowing for precise control over the reaction sequence. Recent advancements in stereochemical control and catalytic methods have further enhanced the efficiency of synthesizing such complex molecules. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to improve yield and purity, making this compound more accessible for large-scale applications.

In terms of applications, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid has been extensively studied for its potential in developing bioactive molecules. Its unique structure allows for versatile interactions with biological systems, making it a valuable tool in drug design. Recent studies have highlighted its ability to modulate enzyme activity and influence cellular signaling pathways, which opens new avenues for therapeutic interventions.

The hydroxybutanoic acid component of this molecule contributes to its hydrophilic properties, enhancing its solubility and bioavailability. This feature is particularly advantageous in drug delivery systems, where solubility is a critical factor. Additionally, the presence of the Fmoc group enables precise control over the release of active pharmaceutical ingredients, making this compound a promising candidate for controlled-release formulations.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendliness of this compound. Studies suggest that under specific conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This aspect is increasingly important as industries shift towards sustainable practices and green chemistry principles.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxybutanoic acid represents a cutting-edge molecule with multifaceted applications in chemistry and biology. Its intricate structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in advancing modern drug discovery and development.